1-(4-Ethoxybenzyl)-4-(2-furoyl)piperazine

• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol
• IUPAC Name: [4-[(4-ethoxyphenyl)methyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C18H22N2O3/c1-2-22-16-7-5-15(6-8-16)14-19-9-11-20(12-10-19)18(21)17-4-3-13-23-17/h3-8,13H,2,9-12,14H2,1H3
• InChI Key: XTCQIOFWDZQKSS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CO3

Description

1-(4-Ethoxybenzyl)-4-(2-furoyl)piperazine, commonly known as EBP, is a chemical compound with potential therapeutic properties. It belongs to the class of piperazine derivatives and has gained significant attention in the scientific community due to its diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of EBP is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways. EBP has been found to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. It also inhibits the NF-κB pathway, which is responsible for the production of pro-inflammatory cytokines. Furthermore, EBP has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
EBP has been shown to have several biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, which are markers of oxidative stress. EBP also inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. Moreover, EBP has been shown to induce apoptosis in cancer cells and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using EBP in lab experiments is its diverse pharmacological activities. EBP has been found to possess anticancer, anti-inflammatory, and neuroprotective properties, making it a potential candidate for the treatment of various diseases. However, one of the limitations of using EBP in lab experiments is its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on EBP. One of the directions is to investigate the potential of EBP in the treatment of other diseases such as cardiovascular diseases and diabetes. Another direction is to study the pharmacokinetics and bioavailability of EBP in vivo. Moreover, the development of new formulations and delivery systems for EBP can improve its solubility and bioavailability. Finally, the identification of new targets and signaling pathways modulated by EBP can provide insights into its mechanism of action and potential therapeutic applications.
Conclusion:
In conclusion, EBP is a chemical compound with potential therapeutic properties. Its diverse pharmacological activities make it a promising candidate for the treatment of various diseases. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of EBP have been discussed in this paper. Further research is needed to fully understand the potential of EBP as a therapeutic agent.

Synthesis Methods

The synthesis of EBP involves the reaction between 1-(4-ethoxybenzyl)piperazine and 2-furoyl chloride in the presence of a base. The reaction takes place at room temperature and yields EBP as a white solid. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

EBP has been extensively studied for its pharmacological properties. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. EBP has been found to possess anticancer properties by inducing apoptosis and inhibiting cell proliferation. It also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Moreover, EBP has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.